N-[5-carbamoyl-2-(pyrrolidin-1-yl)phenyl]-3,6-dichloropyridine-2-carboxamide

• IUPAC Name: N-(5-carbamoyl-2-pyrrolidin-1-ylphenyl)-3,6-dichloropyridine-2-carboxamide
• InChI: InChI=1S/C17H16Cl2N4O2/c18-11-4-6-14(19)22-15(11)17(25)21-12-9-10(16(20)24)3-5-13(12)23-7-1-2-8-23/h3-6,9H,1-2,7-8H2,(H2,20,24)(H,21,25)
• InChI Key: MTRWMMHHDUHBPF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C=C(C=C2)C(=O)N)NC(=O)C3=C(C=CC(=N3)Cl)Cl
• Molecular Formula: C17H16Cl2N4O2
• Molecular Weight: 379.2 g/mol

Description

The compound “N-[5-carbamoyl-2-(pyrrolidin-1-yl)phenyl]-3,6-dichloropyridine-2-carboxamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. This structure is often found in many biologically active compounds.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can be synthesized through various methods. One common method involves ring construction from different cyclic or acyclic precursors. Another involves the functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrrolidine ring in the compound could contribute to its three-dimensional structure due to the non-planarity of the ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. Pyrrolidine derivatives can undergo a variety of reactions, including those involving the nitrogen atom in the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as the presence of the pyrrolidine ring, the dichloropyridine group, and the carbamoyl group could affect properties like solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Pyrrolidine derivatives can interact with various biological targets, and their effects can vary depending on the spatial orientation of substituents and different stereoisomers.

Future Directions

The future research directions for this compound could involve exploring its potential biological activities, optimizing its synthesis, and investigating its mechanism of action. Pyrrolidine derivatives are of interest in medicinal chemistry due to their presence in many biologically active compounds.